N-(4-{2-[(3R)-3-hydroxypyrrolidin-1-yl]-2-oxoethoxy}phenyl)propanamide

• IUPAC Name: N-[4-[2-[(3R)-3-hydroxypyrrolidin-1-yl]-2-oxoethoxy]phenyl]propanamide
• InChI: InChI=1S/C15H20N2O4/c1-2-14(19)16-11-3-5-13(6-4-11)21-10-15(20)17-8-7-12(18)9-17/h3-6,12,18H,2,7-10H2,1H3,(H,16,19)/t12-/m1/s1
• InChI Key: DSTXWZLZACYRNV-GFCCVEGCSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)OCC(=O)N2CCC(C2)O
• Isomeric SMILES: CCC(=O)NC1=CC=C(C=C1)OCC(=O)N2CC[C@H](C2)O
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

The compound “N-(4-{2-[(3R)-3-hydroxypyrrolidin-1-yl]-2-oxoethoxy}phenyl)propanamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can generally be synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The compound contains a pyrrolidine ring, which contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3 hybridization.

Future Directions

The pyrrolidine scaffold is of great interest in drug discovery due to its versatility and the ability to generate structural diversity. Therefore, compounds like “N-(4-{2-[(3R)-3-hydroxypyrrolidin-1-yl]-2-oxoethoxy}phenyl)propanamide” could potentially be of interest in the development of new therapeutics.